N-(Cyanomethyl)-N-prop-2-ynylquinoline-6-carboxamide
Overview
Description
“N-(Cyanomethyl)-N-prop-2-ynylquinoline-6-carboxamide” is a complex organic compound. The cyanomethyl group (N≡CCH2–) is a type of nitrile group . Quinoline is a heterocyclic aromatic organic compound with the chemical formula C9H7N. It is a colorless hygroscopic liquid with a strong odor. Aged samples, if exposed to light, become yellow and later brown. Quinoline is only slightly soluble in cold water but dissolves readily in hot water and most organic solvents .
Molecular Structure Analysis
The molecular structure of a compound like “N-(Cyanomethyl)-N-prop-2-ynylquinoline-6-carboxamide” would likely be complex due to the presence of multiple functional groups and a heterocyclic ring. The cyanomethyl group would introduce a nitrile functional group into the molecule, and the quinoline portion of the molecule would introduce a heterocyclic aromatic ring .
Chemical Reactions Analysis
Again, while specific reactions involving “N-(Cyanomethyl)-N-prop-2-ynylquinoline-6-carboxamide” are not available, cyanoacetamide derivatives are considered one of the most important precursors for heterocyclic synthesis. They are utilized extensively as reactants where the carbonyl and the cyano functions of these compounds are suitably situated to enable reactions with common bidentate reagents to form a variety of heterocyclic compounds .
Physical And Chemical Properties Analysis
The physical and chemical properties of a compound like “N-(Cyanomethyl)-N-prop-2-ynylquinoline-6-carboxamide” would depend on its specific structure. Factors such as polarity, molecular weight, and the presence of functional groups would all influence its properties .
Mechanism of Action
The mechanism of action of a compound like “N-(Cyanomethyl)-N-prop-2-ynylquinoline-6-carboxamide” would depend on its intended use. For example, some nitrogen-containing compounds have been found to have biological activity, and their mechanism of action often involves interaction with biological macromolecules .
Safety and Hazards
The safety and hazards associated with a compound like “N-(Cyanomethyl)-N-prop-2-ynylquinoline-6-carboxamide” would depend on its specific properties. As with any chemical, appropriate safety precautions should be taken when handling it, including the use of personal protective equipment and proper ventilation .
Future Directions
properties
IUPAC Name |
N-(cyanomethyl)-N-prop-2-ynylquinoline-6-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11N3O/c1-2-9-18(10-7-16)15(19)13-5-6-14-12(11-13)4-3-8-17-14/h1,3-6,8,11H,9-10H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RJCNUWCJMFXBDE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCN(CC#N)C(=O)C1=CC2=C(C=C1)N=CC=C2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(Cyanomethyl)-N-prop-2-ynylquinoline-6-carboxamide | |
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